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Compound of Interest

Compound Name: SNIPER(TACC3)-2 hydrochloride

Cat. No.: B15621305

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed application notes and protocols for the use of

SNIPER(TACC3)-2 hydrochloride, a potent and specific degrader of the Transforming Acidic

Coiled-Coil protein 3 (TACC3). TACC3 is a microtubule-associated protein frequently

overexpressed in various human cancers, playing a crucial role in mitotic spindle assembly, cell

proliferation, and survival.[1] SNIPER(TACC3)-2 hydrochloride is a Specific and Nongenetic

IAP-dependent Protein Eraser (SNIPER) that induces the degradation of TACC3 via the

ubiquitin-proteasome pathway, leading to cancer cell death.[2][3][4] These protocols are

intended to guide researchers in the effective use of this compound for in vitro and in cellulo

experiments aimed at investigating TACC3 as a therapeutic target in oncology.
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Product Name SNIPER(TACC3)-2 hydrochloride

Synonyms PROTAC TACC3 Degrader

Mechanism of Action

Induces proteasomal degradation of TACC3

protein by recruiting an E3 ubiquitin ligase.[4][5]

[6]

Biological Activity
Induces apoptosis and paraptosis-like cell death

in cancer cells.[2][4]

Target
Transforming Acidic Coiled-Coil protein 3

(TACC3)

Solubility and Preparation of Stock Solutions
SNIPER(TACC3)-2 hydrochloride exhibits solubility in various organic solvents. For

experimental purposes, it is crucial to prepare fresh solutions and store them appropriately to

maintain compound integrity.

Table 1: Solubility Data

Solvent Solubility Notes

DMSO Soluble[3] For in vitro stock solutions.

In vivo formulation ≥ 2.5 mg/mL (2.95 mM)[7]

A clear solution can be

prepared. Saturation is

unknown.

Protocol 2.1: Preparation of DMSO Stock Solution (for in
vitro use)

To prepare a 10 mM stock solution, add the appropriate volume of DMSO to the vial of

SNIPER(TACC3)-2 hydrochloride.

Vortex thoroughly to ensure complete dissolution.
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Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[5]

Protocol 2.2: Preparation of Formulation for In Vivo
Experiments
This protocol yields a clear solution of ≥ 2.5 mg/mL.

Prepare a 25.0 mg/mL stock solution of SNIPER(TACC3)-2 in DMSO.

For a 1 mL final volume, take 100 µL of the 25.0 mg/mL DMSO stock solution and add it to

400 µL of PEG300. Mix well.

To the above mixture, add 50 µL of Tween-80 and mix thoroughly.

Finally, add 450 µL of physiological saline to bring the total volume to 1 mL. Mix until a clear

solution is obtained.

TACC3 Signaling Pathway
TACC3 is a key regulator of several oncogenic signaling pathways, primarily promoting cell

proliferation, survival, and epithelial-mesenchymal transition (EMT). Its inhibition or degradation

can lead to the suppression of these pathways.
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Caption: TACC3 activates key oncogenic signaling pathways.

Experimental Workflow for Investigating
SNIPER(TACC3)-2 Hydrochloride
The following diagram outlines a general workflow for characterizing the effects of

SNIPER(TACC3)-2 hydrochloride in cancer cell lines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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